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Compound Name: (methylaMINO)CYCLOHEXANON
E hydrochloride

Cat. No.: B596395
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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 4-
(methylamino)cyclohexanone hydrochloride as a versatile chemical intermediate in the
synthesis of pharmacologically active molecules. The primary application highlighted is its use
as a precursor in the synthesis of 4-amino-4-aryl-cyclohexanone derivatives, a class of
compounds that has shown potential as analgesics.

Introduction

4-(Methylamino)cyclohexanone hydrochloride is a cyclic ketone with a secondary amine
functionality. This bifunctional nature makes it a valuable building block in organic synthesis,
particularly in the construction of complex molecular scaffolds for drug discovery. Its primary
utility lies in its role as a precursor to more complex molecules with potential therapeutic
applications.

Physicochemical Properties

A summary of the key physicochemical properties of 4-(methylamino)cyclohexanone and its
hydrochloride salt is presented in Table 1.
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Table 1: Physicochemical Properties of 4-(Methylamino)cyclohexanone and its Hydrochloride
Salt

4- 4-

Property (Methylamino)cyclohexano (Methylamino)cyclohexano
he ne Hydrochloride

Molecular Formula C7H13NO C7H14CINO

Molecular Weight 127.18 g/mol 163.65 g/mol

CAS Number 2976-84-3 1260794-25-9

Appearance Not specified in literature White to off-white solid

- Soluble in polar organic Soluble in water and polar

Solubility )

solvents organic solvents

Applications in Organic Synthesis

The primary application of 4-(methylamino)cyclohexanone hydrochloride is as a key
intermediate in the synthesis of novel analgesic compounds. Specifically, it can be utilized in
the preparation of 4-amino-4-aryl-cyclohexanones, which have demonstrated analgesic and, in
some cases, narcotic antagonist activities. The synthesis of these target molecules typically
involves the addition of an aryl group to the carbonyl carbon of the cyclohexanone ring.

Synthesis of 4-Aryl-4-(methylamino)cyclohexanone
Derivatives

A key reaction for the synthesis of 4-aryl-4-(methylamino)cyclohexanone derivatives is the
Grignard reaction. This involves the nucleophilic addition of an organomagnesium halide
(Grignard reagent) to the ketone functionality of 4-(methylamino)cyclohexanone. The
subsequent workup yields the corresponding tertiary alcohol, which can then be further
processed if necessary.

Conceptual Synthetic Workflow:
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4-(Methylamino)cyclohexanone 2. Grignard Reaction Arylmagnesium Bromide
Hydrochloride (Grignard Reagent)
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 To cite this document: BenchChem. [Application Notes and Protocols for 4-
(Methylamino)cyclohexanone Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b596395#experimental-procedures-using-4-
methylamino-cyclohexanone-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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